Cas no 1261890-15-6 (2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid)

• Product Name: 2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid
• CAS No: 1261890-15-6
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• MDL: MFCD18319698
• CID: 2622020
• PubChem ID: 53225616
• Update Time: 2025-04-21

2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261890-15-6
• 2-(5-FLUORO-2-METHYLPHENYL)-4-NITROBENZOIC ACID
• 2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95%
• DTXSID90689348
• MFCD18319698
• 5'-Fluoro-2'-methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 2-(5-Fluoro-2-methylphenyl)-4-nitrobenzoic acid

• MDL： MFCD18319698
• Inchi： 1S/C14H10FNO4/c1-8-2-3-9(15)6-12(8)13-7-10(16(19)20)4-5-11(13)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： GUPTVPDYJZXSSB-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.05938596Da
• Monoisotopic Mass: 275.05938596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives